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4-Desmethoxy-4-nitro Omeprazole
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Cat. No.: B563245

Get Quote

An in-depth technical analysis of pharmaceutical impurities requires a rigorous understanding

of synthetic chemistry, molecular toxicology, and analytical quantification. This whitepaper

explores the genotoxicity potential of 4-Desmethoxy-4-nitro Omeprazole Sulfone (CAS:

1076199-93-3), a critical process-related impurity and degradation product of the proton pump

inhibitor (PPI) Omeprazole[1].

By applying the principles of the ICH M7(R2) guidelines, this guide provides drug development

professionals with a self-validating framework for assessing, testing, and controlling this

specific nitroaromatic impurity.

Mechanistic Origins: Synthesis and Over-Oxidation
To understand the toxicological risk of an impurity, one must first understand its origin. The

presence of 4-Desmethoxy-4-nitro Omeprazole Sulfone is not spontaneous; it is the result of

a specific sequence of synthetic failures and oxidative stress during API manufacturing and

storage[2].
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The synthesis of Omeprazole relies on the critical intermediate 4-nitro-2,3,5-trimethylpyridine-

N-oxide. Under optimal conditions, the nitro group is displaced by a methoxy group via

nucleophilic aromatic substitution using sodium methoxide. However, if this methoxylation is

incomplete, the unreacted nitro intermediate is carried forward. When this nitro-pyridine

intermediate is coupled with 5-methoxy-2-mercaptobenzimidazole, it forms a nitro-sulfide.

During the final oxidation step—intended to convert the sulfide to the active sulfoxide

(Omeprazole)—over-oxidation can occur, yielding the hyper-oxidized sulfone derivative.
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Synthetic origin of 4-Desmethoxy-4-nitro Omeprazole Sulfone via incomplete methoxylation.
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Structural Alerts and Genotoxicity Mechanisms
Under the ICH M7 framework, 4-Desmethoxy-4-nitro Omeprazole Sulfone is flagged

immediately due to the presence of a nitroaromatic group. Nitroaromatics are classic Ashby-

Tennant structural alerts for mutagenicity[3].

The Causality of Mutagenesis: The nitro group itself is relatively inert toward DNA. However,

the genotoxic risk arises from bioactivation. In bacterial models (and the human liver),

nitroreductase enzymes catalyze the step-wise reduction of the nitro group (-NO2) to a nitroso

intermediate (-NO), and subsequently to a hydroxylamine (-NHOH). The hydroxylamine

undergoes esterification or protonation, converting the hydroxyl moiety into a leaving group. Its

departure generates a highly electrophilic nitrenium ion. This nitrenium ion rapidly intercalates

into DNA, forming covalent bonds with the C8 position of guanine, leading to base-pair

substitution mutations during DNA replication.
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Bioactivation pathway of nitroaromatics leading to DNA adduct formation.
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Quantitative Risk Assessment & Control Limits
To establish a self-validating control strategy, the acceptable intake of the impurity must be

calculated using the Threshold of Toxicological Concern (TTC). For an individual exposed to a

potentially mutagenic impurity for >10 years, the TTC is strictly set at 1.5 µ g/day .

Given that the maximum daily dose of Omeprazole in severe hypersecretory conditions (e.g.,

Zollinger-Ellison syndrome) can reach 120 mg/day, the concentration limit in the API must be

rigorously controlled[4].

Table 1: Comparative Risk Limits for Omeprazole Impurities

Parameter
4-Desmethoxy-4-nitro
Omeprazole Sulfone

2-(Chloromethyl)-4-
methoxy-3,5-
dimethylpyridine (CMDP)

Structural Alert Nitroaromatic (Ashby-Tennant) Alkyl Halide (Ashby-Tennant)

ICH M7 Class
Class 3 (Alerting, requires

testing)
Class 2/3

TTC Limit (Long-term) 1.5 µ g/day 1.5 µ g/day

Max Daily Dose (API) 120 mg 120 mg

Calculated Limit (ppm) 12.5 ppm 12.5 ppm

Analytical Technique UPLC-MS/MS (MRM mode) UPLC-UV / UPLC-MS/MS

Note: If the Ames test returns a definitively negative result, the impurity is downgraded to Class

5 and can be controlled as an ordinary ICH Q3A/B impurity (typically 0.10% or 1000 ppm).

Experimental Protocols: A Self-Validating Workflow
To definitively classify the genotoxicity of 4-Desmethoxy-4-nitro Omeprazole Sulfone, an

integrated in silico and in vitro workflow is required.

Protocol A: Tailored Bacterial Reverse Mutation Assay
(Ames Test)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.derpharmachemica.com/pharma-chemica/low-level-quantification-of-potential-genotoxic-impurity-in-omeprazole-drug-substance-by-uplc.pdf
https://www.benchchem.com/product/b563245/docs?utm_src=pdf-body#genotoxicity-potential-of-4-desmethoxy-4-nitro-omeprazole-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality Check: Standard mammalian cell assays often lack sufficient nitroreductase activity.

Therefore, the OECD 471 Ames Test using specific Salmonella typhimurium strains is the gold

standard for nitroaromatics[3].

Strain Selection: Utilize S. typhimurium strains TA98 (detects frameshifts) and TA100

(detects base-pair substitutions). Crucial Step: Ensure these strains are nitroreductase-

proficient. In cases of equivocal results, utilize nitroreductase-overproducing strains (e.g.,

YG1021/YG1029) to eliminate false negatives.

Metabolic Activation: Prepare plates both with and without rat liver homogenate (S9 mix).

Note: Nitroreduction is primarily driven by bacterial enzymes, so a positive result is often

seen without S9 activation.

Concentration Gradient: Dissolve the synthesized impurity reference standard[1] in DMSO.

Plate at concentrations ranging from 1.5 to 5000 µ g/plate .

Validation: A test is only valid if the positive control (e.g., 4-nitroquinoline-N-oxide) induces a

>3-fold increase in revertant colonies compared to the DMSO vehicle control.

Protocol B: Trace Quantification via UPLC-MS/MS
Causality Check: Because the TTC-derived limit is 12.5 ppm, standard HPLC-UV is insufficient

due to matrix interference from the Omeprazole API. Triple quadrupole mass spectrometry in

Multiple Reaction Monitoring (MRM) mode is required for absolute specificity.

Chromatographic Separation:

Column: Acquity UPLC HSS C18 (100 × 2.1 mm, 1.8 µm)[4].

Mobile Phase: Gradient elution using 0.01 M Ammonium Formate (pH 3.0) and

Acetonitrile. Reasoning: Acidic pH ensures the benzimidazole ring remains protonated,

improving electrospray ionization (ESI+) efficiency.

MS/MS Tuning:

Infuse a 1 µg/mL standard of 4-Desmethoxy-4-nitro Omeprazole Sulfone.

Identify the precursor ion [M+H]+ at m/z 377.
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Optimize collision energy (CE) to identify stable product ions (e.g., cleavage of the

sulfone-methylene bridge). Select the most abundant transition for the quantifier ion, and

the second most abundant for the qualifier ion.

Sample Preparation: Dissolve 100 mg of Omeprazole API in 10 mL of extraction solvent

(Methanol/Water). Centrifuge at 10,000 rpm to precipitate insoluble excipients if analyzing

formulated products.

Validation: Establish the Limit of Detection (LOD) at ≤ 3.75 ppm (30% of the specification

limit) to ensure robust signal-to-noise (S/N > 3) at trace levels[4].

Conclusion
The genotoxic potential of 4-Desmethoxy-4-nitro Omeprazole Sulfone represents a classic

intersection of synthetic chemistry and molecular toxicology. Because its nitroaromatic structure

acts as a potent electrophilic precursor upon bioactivation, it must be treated as an ICH M7

Class 3 impurity until empirical Ames testing proves otherwise. By employing rigorous UPLC-

MS/MS methodologies, manufacturers can ensure this impurity remains well below the 12.5

ppm TTC threshold, safeguarding the therapeutic integrity of Omeprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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